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These application notes provide a comprehensive guide to the use of F-box only protein 9
(FBXO9) antibodies in immunohistochemistry (IHC). FBXQ9 is a critical component of the
Skpl-Cull-F-box (SCF) E3 ubiquitin ligase complex, playing a significant role in protein
ubiquitination and degradation.[1][2][3] Its dysregulation has been implicated in various
diseases, including cancer, making it a protein of interest for research and potential therapeutic
targeting.[1][4]

Biological Context and Signaling Pathways

FBXO9 functions as the substrate recognition component of the SCF E3 ubiquitin ligase
complex.[1][2][3] This complex targets specific proteins for ubiquitination and subsequent
proteasomal degradation, thereby regulating a multitude of cellular processes.

SCF(FBXO09) E3 Ubiquitin Ligase Complex

The canonical SCF complex consists of four main components: Skpl (an adaptor protein),
Cullin-1 (a scaffold protein), Rbx1 (a RING-finger protein that recruits the E2 ubiquitin-
conjugating enzyme), and an F-box protein that provides substrate specificity. In the context of
FBXQO9, it binds to Skpl and recruits specific substrates for ubiquitination.
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Caption: The SCF(FBXO09) complex mediates substrate ubiquitination.

Downstream Signaling Pathways

FBXO9 has been shown to be involved in key signaling pathways that regulate cell growth,
proliferation, and survival.

« MTOR Signaling: The SCF(FBX0O9) complex mediates the ubiquitination and degradation of
TTI1 and TELOZ2, which are components of the mTORC1 complex. This regulation is
dependent on CK2 phosphorylation and occurs upon growth factor deprivation.[4][5]

» Hippo/YAP Signaling: Recent studies have identified FBXO9 as a post-translational regulator
of Yes-associated protein (YAP), a key effector of the Hippo pathway. FBXO9 facilitates the
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K48-linked polyubiquitination and proteasomal degradation of YAP in a GSK-3[3-dependent
manner. This regulatory axis is influenced by Akt signaling.[6]
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FBXO9 in mTOR and Hippo/YAP Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ubiquitin ligase subunit FBXO9 inhibits V-ATPase assembly and impedes lung cancer
metastasis - PMC [pmc.ncbi.nlm.nih.gov]

o 2. Ubiquitin E3 Ligase FBXO9 Regulates Pluripotency by Targeting DPPA5 for Ubiquitylation
and Degradation - PMC [pmc.ncbi.nim.nih.gov]

e 3. Anti-FBXO9 antibody (ab115521) | Abcam [abcam.com]
e 4. assaygenie.com [assaygenie.com]
» 5. pdf.antibodies-online.com [pdf.antibodies-online.com]

e 6. FBXO9 mediated the ubiquitination and degradation of YAP in a GSK-33-dependent
manner - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for FBXO9 Antibodies
in Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164638#application-of-fbxo9-antibodies-in-
immunohistochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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